Cas no 70749-06-3 ((1S,2S)-N,N′-Dimethyl-1,2-diphenyl-1,2-ethylenediamine)

• Product Name: (1S,2S)-N,N′-Dimethyl-1,2-diphenyl-1,2-ethylenediamine
• CAS No: 70749-06-3
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• MDL: MFCD00216956
• CID: 579625
• PubChem ID: 7019384
• Update Time: 2025-06-13

(1S,2S)-N,N′-Dimethyl-1,2-diphenyl-1,2-ethylenediamine Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-N1,N2-Dimethyl-1,2-diphenylethane-1,2-diamine
• (1S,2S)-(-)-N,N -Dimethyl-1,2-diphenyl-1,2-ethane diamine
• 1,2-Ethanediamine,N,N'-dimethyl-1,2-diphenyl-, (1S,2S)-
• (-)-(1S
• (1S,2S)-(-)-1,2-Bis(methylamino)-1,2-diphenylethane
• (1S,2S)-(-)-N,N'-DIMETHYL-1,2-DIPHENYL-1,2-ETHANE DIAMINE
• (1S,2S)-N,N'-bis(3',5'-di-tert-butylsalicylidene)-cyclohexane-1,2-diimine
• (1S,2S)-N,N'-bis[(3,5-di-tert-butyl-2-hydroxyphenyl)methylene]-1,2-cyclohexanediamine
• (1S,2S)-N,N'-dimethyl-1,2-diphenylethane-1,2-diamine
• (S,S)-(-)-N,N'-BIS(3,5-DI-TERT-BUTYLSALICYLIDENE)-1,2-CYCLOHEXANEDIAMINE
• (S,S)-(+)-N,N'-BIS(3,5-DI-T-BU-SALICYL.)
• 60508-97-6
• AKOS015899566
• BS-51458
• E76546
• 1,2-Ethanediamine,N,N'-dimethyl-1,2-diphenyl-,(1S,2S)-
• MFCD00216956
• rel-(1S,2S)-N,N'-Dimethyl-1,2-diphenylethane-1,2-diamine
• (1S,2S)-(-)-N,N'-Dimethyl-1,2-diphenylethylenediamine
• (1S,2S)-N,N'-Dimethyl-1,2-diphenyl-1,2-ethylenediamine, 97%
• CS-0098018
• (1S,2S)-N,N'-Dimethyl-1,2-diphenylethylenediamine
• 1,2-Ethanediamine, N,N'-dimethyl-1,2-diphenyl-, (1S,2S)-
• DTXSID40427111
• (1S,2S)-N,N'-Dimethyl-1,2-diphenyl-1,2-ethanediamine
• ST50405145
• SCHEMBL8147964
• 70749-06-3
• METHYL[(1S,2S)-2-(METHYLAMINO)-1,2-DIPHENYLETHYL]AMINE
• (1R,2R)-N,N'-Dimethyl-1,2-diphenyl-1,2-ethylenediamine
• (1S,2S)-N,N′-Dimethyl-1,2-diphenyl-1,2-ethylenediamine

• MDL： MFCD00216956
• Inchi： 1S/C16H20N2/c1-17-15(13-9-5-3-6-10-13)16(18-2)14-11-7-4-8-12-14/h3-12,15-18H,1-2H3/t15-,16-/m0/s1
• InChI Key： BTHYVQUNQHWNLS-HOTGVXAUSA-N
• SMILES： N(C)[C@@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)NC

Computed Properties

• Exact Mass: 240.16300
• Monoisotopic Mass: 242.178299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2
• XLogP3: 2.4

Experimental Properties

• Color/Form: Not available
• Density: 1.0485 (rough estimate)
• Melting Point: 48-53 ºC
• Boiling Point: 373.06°C (rough estimate)
• Flash Point: 110 ºC
• Refractive Index: 1.5519 (estimate)
• PSA: 24.06000
• LogP: 3.68960
• Solubility: Not available

(1S,2S)-N,N′-Dimethyl-1,2-diphenyl-1,2-ethylenediamine Security Information

• Hazard Category Code： R22;R50
• Safety Instruction： S26-S45-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on (1S,2S)-N,N′-Dimethyl-1,2-diphenyl-1,2-ethylenediamine

Recent Advances in the Application of (1S,2S)-N,N′-Dimethyl-1,2-diphenyl-1,2-ethylenediamine (CAS: 70749-06-3) in Chemical Biology and Pharmaceutical Research

The compound (1S,2S)-N,N′-Dimethyl-1,2-diphenyl-1,2-ethylenediamine (CAS: 70749-06-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in asymmetric synthesis, catalysis, and drug development. This research briefing aims to provide an overview of the latest advancements related to this chiral diamine ligand, highlighting its structural significance, mechanistic insights, and emerging therapeutic potentials.

Recent studies have elucidated the critical role of (1S,2S)-N,N′-Dimethyl-1,2-diphenyl-1,2-ethylenediamine as a privileged ligand in transition-metal-catalyzed asymmetric reactions. A 2023 publication in Journal of the American Chemical Society demonstrated its exceptional enantioselectivity (up to 99% ee) in copper-catalyzed allylic oxidations, with the CAS 70749-06-3 derivative showing superior performance compared to analogous diamines. The rigid backbone and well-defined chiral environment of this ligand were identified as key factors contributing to its catalytic efficiency.

In pharmaceutical applications, researchers have explored the compound's potential as a chiral scaffold for novel kinase inhibitors. A multi-center study published in Nature Chemical Biology reported the development of (1S,2S)-configured derivatives showing selective inhibition of JAK2 kinase (IC50 = 12 nM) while maintaining minimal off-target effects. The CAS 70749-06-3 core structure was found to optimally position pharmacophores in the ATP-binding pocket through unique π-π stacking interactions with phenylalanine residues.

Significant progress has also been made in understanding the compound's metabolic stability. Pharmacokinetic studies using radiolabeled 70749-06-3 in murine models revealed favorable absorption profiles (oral bioavailability = 68%) and moderate hepatic clearance (t1/2 = 4.2 h). These findings, published in Drug Metabolism and Disposition, suggest the diamine scaffold may overcome limitations of previous generations of chiral auxiliaries that suffered from rapid first-pass metabolism.

Emerging applications in targeted drug delivery systems have been reported, where the CAS 70749-06-3 derivative serves as a pH-sensitive linker in antibody-drug conjugates (ADCs). A 2024 study in Bioconjugate Chemistry detailed its use in constructing stable ADCs that release payloads specifically in tumor microenvironments (pH 6.5-6.8), showing 3-fold improved therapeutic indices compared to conventional maleimide linkers in xenograft models.

The synthetic accessibility of (1S,2S)-N,N′-Dimethyl-1,2-diphenyl-1,2-ethylenediamine has been enhanced through recent methodological developments. A continuous flow chemistry approach published in Organic Process Research & Development achieved kilogram-scale production with 98.5% enantiomeric purity, addressing previous scalability challenges associated with traditional batch processes. This advancement is particularly significant for meeting the growing demand in pharmaceutical manufacturing.

Looking forward, computational studies predict additional therapeutic applications for 70749-06-3 derivatives. Molecular docking simulations suggest potential interactions with G-protein coupled receptors involved in neurological disorders, while machine learning models indicate favorable properties for CNS penetration. These computational insights, combined with ongoing experimental validations, position this chiral diamine as a promising scaffold for next-generation therapeutics targeting challenging disease areas.